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Compound of Interest

Compound Name: Tetradecyl acrylate

L  Get Quote

Cat. No.: B1582597

Essential Safety and Handling Guide for
Tetradecyl Acrylate

This guide provides critical safety, handling, and disposal protocols for Tetradecyl acrylate
(CAS No. 21643-42-5), tailored for research and development environments. Adherence to
these procedures is essential for minimizing risks and ensuring a safe laboratory operation.

Understanding the Hazards

Tetradecyl acrylate is recognized as a hazardous substance requiring careful handling. The
primary risks include irritation to the skin, eyes, and respiratory system, as well as the potential
for inducing allergic skin reactions through sensitization.[1][2][3][4]

Summary of Chemical and Physical Properties

Property Value
CAS Number 21643-42-5[5][6]
Synonyms Acrylic Acid Tetradecyl Ester[5][6]

Molecular Formula

C17H3202[2][3]

Molecular Weight

268.4 g/mol [3]

Appearance

Colorless to Almost Colorless Clear Liquid[6]
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| Primary Hazards | Skin Irritant, Eye Irritant, Skin Sensitizer, Respiratory Irritant[1][3][7] |

GHS Hazard Classifications

Hazard Classification

Skin Irritation (Category 2)

GHS Hazard Statement

H315: Causes skin
irritation

Prevalence in Reports

88.9%[1][3]

Skin Sensitization (Category 1)

H317: May cause an allergic

skin reaction

88.2%[1][3]

Serious Eye lIrritation

(Category 2)

H319: Causes serious eye

irritation

88.99%[1][3]

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation

98.7%[1][3]

Data based on GHS information provided in 153 reports by companies from 5 notifications to

the ECHA C&L Inventory.[1][3]

Personal Protective Equipment (PPE)

A stringent PPE protocol is the primary defense against exposure to Tetradecyl acrylate. The

following equipment is mandatory when handling this chemical.
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Protection Type

Specification

Rationale

Hand Protection

Nitrile rubber gloves.[1] Avoid

natural rubber or PVC gloves.

Provides a chemical-resistant
barrier to prevent skin contact

and potential sensitization.[8]

Eye & Face Protection

Chemical safety goggles with
side-shields.[1] A face shield
may be required for splash

risks.

Protects against splashes that
can cause serious eye
irritation.[2][7]

Skin & Body Protection

Permeation-resistant lab coat,

long-sleeved shirts, and pants.

[1]8]

Minimizes the risk of accidental

skin contact.[8]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood is
required.[1][7] If ventilation is

insufficient, a NIOSH-approved

respirator is necessary.

Prevents inhalation of vapors
or mists that can cause

respiratory irritation.[7]

Operational Plan: Handling and Storage

Engineering Controls:

o Ventilation: Always handle Tetradecyl acrylate in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[1][5][7]

o Safety Stations: Ensure that a fully functional emergency eyewash station and safety shower

are readily accessible.[2][7]

Safe Handling Protocol:

o Preparation: Before handling, ensure all required PPE is correctly worn.[1]

e Avoidance of Contact: Avoid all direct contact with the substance.[7] Do not breathe vapors

or mists.[8]
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» Hygiene: Wash hands and face thoroughly after handling.[2] Do not eat, drink, or smoke in
the work area.[9]

» Clothing: Remove any contaminated clothing immediately and wash it separately before
reuse.[8][10] If clothing is heavily contaminated, it may need to be disposed of as hazardous
waste.[1]

Storage Requirements:

» Store containers in a cool, dry, and dark place, away from heat, direct sunlight, and ignition
sources to prevent hazardous polymerization.[7]

» Keep containers tightly closed and store in a well-ventilated place.[9]

o Store separately from incompatible materials such as strong oxidizing agents, acids, and
bases.[9]

Emergency and Disposal Plan

First Aid Measures

Exposure Route First Aid Protocol

Move the exposed person to fresh air
immediately. If breathing has stopped or

Inhalation is difficult, provide artificial respiration or
oxygen and seek immediate medical
attention.[10][11]

Immediately remove contaminated clothing.[11]
) Wash the affected skin area with plenty of soap
Skin Contact o
and water.[4][11] If skin irritation or a rash

occurs, get medical advice.[2][10]

Rinse cautiously with water for several minutes.

[2] Remove contact lenses if present and easy
Eye Contact . o N

to do. Continue rinsing.[2] If eye irritation

persists, consult a doctor.[2][10]
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| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[3][10] |

Spill Management Protocol
e Evacuate: Evacuate non-essential personnel from the spill area.[5]
o Ventilate: Ensure the area is well-ventilated.

o Contain: For small spills, use a non-combustible, inert absorbent material (e.g., sand,
vermiculite, or earth) to contain the substance.[1] Do not use sawdust.[1]

o Collect: Carefully collect the absorbent material and contaminated debris into a designated,
labeled hazardous waste container.[1] Use spark-proof tools.[5]

o Decontaminate: Clean the spill area and any non-disposable equipment thoroughly with a
suitable solvent. All cleaning materials must also be disposed of as hazardous waste.[1]

Disposal Protocol

o Waste Collection: Collect all Tetradecyl acrylate waste, including contaminated materials, in
a designated, compatible, and clearly labeled hazardous waste container.[1] The label
should include "Hazardous Waste" and the chemical name.[1]

o Storage: Store the sealed hazardous waste container in a secure and well-ventilated waste
accumulation area.[1]

» Final Disposal: Coordinate with your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal company for final disposal.[1] Disposal
must be conducted in accordance with all local, regional, and national regulations.[2]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Tetradecyl
acrylate, from initial preparation to final disposal.
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Caption: Workflow for safe handling of Tetradecyl acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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